Cas no 1219901-91-3 (N-cyclopentyl-2-[2-(4-fluorophenyl)-4-oxo-4H,5H-pyrazolo[1,5-d][1,2,4]triazin-5-yl]acetamide)

• Product Name: N-cyclopentyl-2-[2-(4-fluorophenyl)-4-oxo-4H,5H-pyrazolo[1,5-d][1,2,4]triazin-5-yl]acetamide
• CAS No: 1219901-91-3
• MF: C₁₈H₁₈FN₅O₂
• MW: 355.366226673126
• CID: 5444815
• Update Time: 2025-07-17

N-cyclopentyl-2-[2-(4-fluorophenyl)-4-oxo-4H,5H-pyrazolo[1,5-d][1,2,4]triazin-5-yl]acetamide Chemical and Physical Properties

Names and Identifiers

• N-cyclopentyl-2-[2-(4-fluorophenyl)-4-oxopyrazolo[1,5-d][1,2,4]triazin-5-yl]acetamide
• N-cyclopentyl-2-[2-(4-fluorophenyl)-4-oxo-4H,5H-pyrazolo[1,5-d][1,2,4]triazin-5-yl]acetamide

• Inchi： 1S/C18H18FN5O2/c19-13-7-5-12(6-8-13)15-9-16-18(26)23(20-11-24(16)22-15)10-17(25)21-14-3-1-2-4-14/h5-9,11,14H,1-4,10H2,(H,21,25)
• InChI Key： HCLYRRQQJNQEAG-UHFFFAOYSA-N
• SMILES： C(NC1CCCC1)(=O)CN1C(=O)C2=CC(C3=CC=C(F)C=C3)=NN2C=N1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Phenylpyrazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Phenylpyrazoles

Additional information on N-cyclopentyl-2-[2-(4-fluorophenyl)-4-oxo-4H,5H-pyrazolo[1,5-d][1,2,4]triazin-5-yl]acetamide

Recent Advances in the Study of N-cyclopentyl-2-[2-(4-fluorophenyl)-4-oxo-4H,5H-pyrazolo[1,5-d][1,2,4]triazin-5-yl]acetamide (CAS: 1219901-91-3)

The compound N-cyclopentyl-2-[2-(4-fluorophenyl)-4-oxo-4H,5H-pyrazolo[1,5-d][1,2,4]triazin-5-yl]acetamide (CAS: 1219901-91-3) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique pyrazolo[1,5-d][1,2,4]triazine core, has shown promising potential in various therapeutic applications, particularly in the modulation of protein-protein interactions and enzyme inhibition. Recent studies have focused on elucidating its mechanism of action, optimizing its pharmacological properties, and exploring its therapeutic efficacy in preclinical models.

One of the key areas of research involving this compound is its role as a selective inhibitor of specific kinases involved in inflammatory and oncogenic pathways. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that this molecule exhibits high affinity and selectivity for certain kinase targets, making it a viable candidate for the development of targeted therapies. The study employed a combination of X-ray crystallography and molecular dynamics simulations to elucidate the binding mode of the compound, revealing critical interactions with the kinase active site. These findings provide a structural basis for further optimization of the compound's potency and selectivity.

In addition to its kinase inhibitory activity, recent investigations have explored the compound's potential in neurodegenerative diseases. A preclinical study conducted in 2024 reported that N-cyclopentyl-2-[2-(4-fluorophenyl)-4-oxo-4H,5H-pyrazolo[1,5-d][1,2,4]triazin-5-yl]acetamide exhibits neuroprotective effects in models of Alzheimer's disease. The study attributed these effects to the compound's ability to modulate tau protein aggregation and reduce oxidative stress in neuronal cells. These results suggest a potential dual mechanism of action, positioning the compound as a promising candidate for further development in neurodegenerative therapeutics.

Another significant advancement in the study of this compound is its application in drug delivery systems. Researchers have recently developed nanoparticle-based formulations to enhance the bioavailability and targeted delivery of the molecule. A 2024 study in Advanced Drug Delivery Reviews highlighted the successful encapsulation of the compound in biodegradable polymeric nanoparticles, which demonstrated improved pharmacokinetic profiles and reduced off-target effects in vivo. This innovation addresses one of the major challenges in the clinical translation of small-molecule inhibitors and opens new avenues for the compound's therapeutic use.

Despite these promising developments, challenges remain in the clinical translation of N-cyclopentyl-2-[2-(4-fluorophenyl)-4-oxo-4H,5H-pyrazolo[1,5-d][1,2,4]triazin-5-yl]acetamide. Issues such as metabolic stability, potential toxicity, and formulation optimization need to be addressed in future studies. However, the compound's unique chemical structure and multifaceted biological activities continue to make it a focal point of research in chemical biology and drug discovery. Ongoing studies are expected to further elucidate its therapeutic potential and pave the way for its eventual clinical application.